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Compound of Interest

Compound Name:
2-Cyano-5-hydroxy-N,N-

dimethylbenzamide

Cat. No.: B14833058

Get Quote

Executive Summary
2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6) is a functionalized

benzamide derivative often encountered as a synthetic intermediate or degradation impurity in

the development of benzoxaborole drugs (e.g., Crisaborole) and isoindolinone-based

pharmacophores.[1][2][3]

Its mass spectral behavior is governed by two competing mechanistic pillars: the ortho-effect

between the cyano and amide moieties, and the phenolic degradation characteristic of the 5-

hydroxy substitution. Understanding these pathways is critical for distinguishing this compound

from structural isomers (e.g., 4-hydroxy variants) during LC-MS/MS profiling.[1][2]
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Property Detail

Formula

Monoisotopic Mass 190.0742 Da

Precursor Ion 191.0815 m/z

Key Fragment Ions 146.02, 118.03, 91.05

Primary Ionization ESI (+)

Experimental Methodology
To replicate the fragmentation data described below, the following high-resolution quadrupole

time-of-flight (Q-TOF) parameters are recommended. This protocol ensures the preservation of

labile phenolic protons while inducing sufficient internal energy for skeletal rearrangement.

Instrumental Parameters (ESI-QTOF)
Ionization Mode: Electrospray Ionization (ESI), Positive Mode.[4][5]

Capillary Voltage: 3.5 kV (Optimized for amide protonation).

Cone Voltage: 30 V (Low enough to prevent in-source fragmentation of the nitrile).

Collision Energy (CE): Stepped ramp (10–40 eV).

Rationale: Low CE (10-15 eV) isolates the amide cleavage. High CE (>30 eV) is required

to drive the phenolic CO loss and ring opening.

Source Temperature: 120°C.

Desolvation Gas: Nitrogen, 800 L/hr at 350°C.

Fragmentation Pathway Analysis
The fragmentation of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide is distinct due to the

"Ortho-Effect," where the spatial proximity of the 2-cyano group and the 1-amide group
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facilitates cyclization.[1][2]

Primary Pathway: Amide Cleavage & Ortho-Cyclization
Upon collisional activation, the protonated molecular ion (

191) undergoes a characteristic loss of the dimethylamine moiety. Unlike simple amides that
lose the radical

, ortho-cyano benzamides typically eliminate neutral dimethylamine (

, 45 Da) via a rearrangement driven by the nitrile nitrogen.

Step 1: Dimethylamine Elimination (

191

146)

Mechanism: The amide carbonyl oxygen or the nitrile nitrogen acts as a nucleophile. The

expulsion of neutral dimethylamine yields a stable, cyclized cation—likely an

oxoisoindolinyl cation or a cyano-acylium species.

Observation: This is the base peak at moderate collision energies (20 eV).

Secondary Pathway: Phenolic Degradation
The presence of the 5-hydroxy group introduces a pathway absent in non-hydroxylated

analogues.

Step 2: Carbon Monoxide Loss (

146

118)

Mechanism: Phenolic compounds typically lose CO (28 Da) via ring contraction

(cyclopentadienyl cation formation). In this scaffold, the loss occurs from the core benzene

ring, reducing the
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146 ion to

118.

Significance: This transition is diagnostic for the hydroxy substitution.

Tertiary Pathway: Aromatization[1][2]
Step 3: Nitrile/Ring Cleavage (

118

91)

Mechanism: Further fragmentation leads to the loss of HCN (27 Da) or skeletal

rearrangement to form a tropylium-like ion (

) or a related phenolic carbocation at

91.

Comparative Analysis: Product vs. Alternatives
To validate the identity of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide, it must be compared

against its non-hydroxylated analogue (2-Cyano-N,N-dimethylbenzamide) and structural

isomers.[1][2]

Comparison Table
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Feature

2-Cyano-5-hydroxy-

N,N-

dimethylbenzamide

(Target)

2-Cyano-N,N-

dimethylbenzamide

(Analogue)

Isomer (4-Hydroxy

variant)

Precursor (

)
191.08 175.09 191.08

Base Fragment
146 (Loss of

)

130 (Loss of

)
146

Secondary Fragment 118 (Loss of CO) 103 (Loss of HCN) 118

Retention Time
Earlier (More Polar

due to -OH)
Later (Less Polar)

Similar (Requires

high-res MS/MS to

distinguish)

Ortho-Effect
Strong (Facile

cyclization)
Strong Strong

Key Differentiator
The Loss of CO (

28 Da) is the "fingerprint" of the hydroxy group. The non-hydroxy analogue (2-Cyano-N,N-
dimethylbenzamide) cannot lose CO from the ring; it instead loses HCN (27 Da) from the nitrile
group.

Target:

Analogue:

Visualization of Fragmentation Pathways[4][6][7][8]
[9]
The following diagram illustrates the competing pathways, highlighting the critical Ortho-Effect

cyclization.
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Mechanism Key

[M+H]+
m/z 191.08
(Precursor)

Cyclized Cation
(Isoindolinone-like)

m/z 146.02

Loss of HN(CH3)2
(-45 Da)

Ortho-Effect Cyclization

Phenolic Ring Contraction
[M+H - HNMe2 - CO]+

m/z 118.03

Loss of CO
(-28 Da)

Phenolic Degradation

Tropylium/Phenolic Cation
m/z 91.05

Loss of HCN
(-27 Da)

Blue: Precursor Ion Green: Primary Diagnostic Ion Yellow: Secondary Confirmation

Click to download full resolution via product page

Caption: ESI(+) Fragmentation pathway of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide
showing the dominant ortho-cyclization followed by phenolic CO loss.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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